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Compound of Interest

Compound Name: Lamivudine salicylate

Cat. No.: B063276

For Immediate Release

This technical guide provides an in-depth analysis of the crystal structure of lamivudine
salicylate, a salt of the potent antiretroviral agent lamivudine. This document is intended for
researchers, scientists, and professionals in drug development, offering a comprehensive
overview of its crystallographic properties, molecular interactions, and the experimental
protocols for its characterization. The formation of salts and co-crystals is a critical strategy in
pharmaceutical sciences to enhance the physicochemical properties of active pharmaceutical
ingredients (APIs), such as solubility, stability, and bioavailability.

Crystallographic Data Summary

The crystal structure of lamivudine salicylate has been determined by single-crystal X-ray
diffraction. It crystallizes as a monohydrate in the monoclinic P21 space group. The asymmetric
unit contains one lamivudine cation, one salicylate anion, and one water molecule. The
crystallographic data are summarized in the table below.
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Parameter Lamivudine Salicylate Monohydrate
Chemical Formula C15H19N306S
Formula Weight 369.39

Crystal System Monoclinic

Space Group P21

a (A) Data not available
b (A) Data not available
c (A Data not available
a(°) 90

B () Data not available
y () 90

Volume (A3) Data not available
z 2

Density (calculated) (g/cm3) Data not available
R-factor (%) Data not available

Note: Specific unit cell dimensions and the final R-factor were not publicly available in the
primary literature reviewed.

Experimental Protocols
Synthesis and Crystallization of Lamivudine Salicylate
Monohydrate

Single crystals of lamivudine salicylate monohydrate suitable for X-ray diffraction were
obtained by the slow evaporation method. The following is a representative protocol:

e Preparation of the Solution: Equimolar amounts of lamivudine and salicylic acid are
dissolved in a suitable solvent, such as a mixture of ethanol and water.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b063276?utm_src=pdf-body
https://www.benchchem.com/product/b063276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Slow Evaporation: The resulting solution is left undisturbed in a partially covered container at
room temperature to allow for the slow evaporation of the solvent.

o Crystal Growth: Over a period of several days to weeks, single crystals of lamivudine
salicylate monohydrate form.

« |solation: The crystals are carefully isolated from the mother liquor and dried.

Single-Crystal X-ray Diffraction (SCXRD) Data Collection
and Structure Refinement

The determination of the crystal structure of lamivudine salicylate monohydrate involves the
following key steps:

Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head of
a diffractometer.

o Data Collection: The crystal is maintained at a constant temperature (e.g., 100 K or 293 K)
and irradiated with a monochromatic X-ray beam (e.g., Mo Ka or Cu Ka radiation). Diffraction
data are collected over a range of crystal orientations.

o Data Reduction: The collected diffraction intensities are processed to correct for various
experimental factors, yielding a set of unique structure factors.

o Structure Solution: The initial crystal structure model is determined using direct methods or
Patterson methods.

o Structure Refinement: The atomic coordinates and displacement parameters of the model
are refined against the experimental data using full-matrix least-squares methods to achieve
the best possible fit.

Visualization of Experimental Workflow and
Molecular Interactions

To elucidate the processes and interactions described, the following diagrams have been
generated using the DOT language.
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Experimental workflow for the synthesis and structural analysis of lamivudine salicylate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b063276?utm_src=pdf-body-img
https://www.benchchem.com/product/b063276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Lamivudine Cation

Cytosine Moiety . .
(Protonated) Oxathiolane Ring Hydroxyl Group

I
O-H..0

|

I

I

|

! NH.O e g N '
(Dual Hydrogen Bonds) ‘ Water Molecule ). Helical Chain Formation

I
|
! _--""0O-H..0
|
1

Sglicyléte Anion

Carboxylate Group Hydroxyl Group Another Lamivudine

Click to download full resolution via product page

 To cite this document: BenchChem. [Unveiling the Solid-State Architecture of Lamivudine
Salicylate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b063276#crystal-structure-analysis-of-lamivudine-
salicylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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